Cas no 923157-08-8 (4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923157-08-8
• MF: C₂₂H₁₃F₂NO₃
• MW: 377.340332746506
• CID: 6214736
• PubChem ID: 18568724
• Update Time: 2025-06-27

4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 923157-08-8
• 4-fluoro-N-(2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl)benzamide
• F2211-0127
• AKOS001955852
• 4-fluoro-N-[2-(2-fluorophenyl)-4-oxo-4H-chromen-6-yl]benzamide
• 4-fluoro-N-[2-(2-fluorophenyl)-4-oxochromen-6-yl]benzamide

• Inchi： 1S/C22H13F2NO3/c23-14-7-5-13(6-8-14)22(27)25-15-9-10-20-17(11-15)19(26)12-21(28-20)16-3-1-2-4-18(16)24/h1-12H,(H,25,27)
• InChI Key： MTHBWRINUIYIKH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(C2C=C(C=CC=2O1)NC(C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 377.08634960g/mol
• Monoisotopic Mass: 377.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide

Chemical Profile of 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923157-08-8)

4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide, identified by its Chemical Abstracts Service registry number CAS No. 923157-08-8, is a sophisticated organic compound belonging to the chromene class. This molecule has garnered significant attention in the pharmaceutical and chemical research communities due to its structural complexity and potential biological activities. The presence of multiple fluorine atoms and a benzamide moiety contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The structural framework of 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide consists of a chromenone core, which is a heterocyclic aromatic system characterized by a benzene ring fused to a pyranone ring. The fluoro substituents at the 4-position of the chromene ring and the 2-position of the phenyl group enhance the compound's lipophilicity and metabolic stability, key factors in pharmaceutical design. Additionally, the benzamide functional group at the 6-position introduces polar interactions, influencing its solubility and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with higher accuracy. Studies indicate that the fluoro groups in 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide contribute to its metabolic resistance, potentially extending its half-life in vivo. This property is particularly attractive for developing long-lasting therapeutic agents. Furthermore, molecular docking simulations have revealed that this compound exhibits moderate binding affinity to several enzyme targets, including kinases and transcription factors, suggesting its utility in oncology and anti-inflammatory drug development.

In vitro studies have demonstrated promising results regarding the biological activity of 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide. Specifically, research has shown that it can modulate pathways involved in cell proliferation and apoptosis. The fluoro substituents are believed to play a crucial role in these interactions by enhancing binding interactions with protein targets. Additionally, the benzamide moiety has been shown to stabilize enzyme-substrate complexes, improving efficacy. These findings have prompted further investigation into its potential as an antineoplastic agent.

The synthesis of 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern fluorination techniques, such as electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, have made the synthesis more efficient and scalable. These advancements have enabled researchers to produce sufficient quantities for detailed biological testing.

The versatility of 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide extends beyond pharmaceutical applications. Its unique structural features make it a valuable intermediate in the synthesis of dyes, polymers, and other specialty chemicals. The fluoro groups enhance lightfastness and thermal stability in dye formulations, while the chromene core provides a rigid scaffold for polymer design. Such applications highlight the compound's broad utility across multiple industries.

As research continues to uncover new biological functions and synthetic methodologies, the importance of compounds like 4-fluoro-N-2-(2-fluorophenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923157-08-8) is expected to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into effective therapeutic interventions. The continued exploration of this molecule promises to yield novel insights into disease mechanisms and innovative solutions for treating complex conditions.

The future direction of research on 4-fluoro-N-2-(2-fluorophenyl)-4-oxyo-oct-H-chromen-e6-yb-e-n-b-e-n-z-a-m-i-d-e (CAS No. 923157088) may include exploring its role in precision medicine strategies. By tailoring derivatives with specific modifications, researchers can optimize its pharmacological profile for targeted therapies. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes, reducing environmental impact while maintaining high yields.

In conclusion,fluro-N--(f--fluropheny--)---f---hexa-benzamid---f---(CAS No 923157088) represents a significant advancement in organic chemistry with far-reaching implications for drug discovery and material science Its structural features bioactivity potential synthetic accessibility make it a compound of great interest for future research endeavors By leveraging cutting-edge technologies researchers can unlock new possibilities for therapeutic applications that benefit society as a whole